Cas no 58001-44-8 (Clavulanic acid)

• Product Name: Clavulanic acid
• CAS No: 58001-44-8
• MF: C₈H₉NO₅
• MW: 199.160762548447
• CID: 57223
• Update Time: 2025-07-27

Clavulanic acid Chemical and Physical Properties

Names and Identifiers

• Clavulanic acid
• (2R,3Z,5R)-3-(2-Hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Clavulanate acid
• Acid clavulanico
• Acide clavulanique
• acidum clavulanicum
• Clavulanate
• Clavulansaeure
• Sodium Clavulanate

• Inchi： 1S/C8H9NO5/c10-2-1-4-7(8(12)13)9-5(11)3-6(9)14-4/h1,6-7,10H,2-3H2,(H,12,13)/b4-1-/t6-,7-/m1/s1
• InChI Key： HZZVJAQRINQKSD-PBFISZAISA-N
• SMILES： O1/C(=C\CO)/[C@H](C(=O)O)N2C(C[C@@H]12)=O

Computed Properties

• Exact Mass: 199.04800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• PSA: 87.07000
• LogP: -1.15770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives

Additional information on Clavulanic acid

Comprehensive Guide to Clavulanic Acid (CAS No. 58001-44-8): Mechanism, Applications, and Future Trends

Clavulanic acid (CAS No. 58001-44-8) is a critically important β-lactamase inhibitor widely used in combination with antibiotics like amoxicillin to combat antibiotic-resistant bacteria. Its unique mechanism of action and synergistic effects make it a cornerstone in modern antimicrobial therapy. This article delves into its chemical properties, clinical applications, and emerging research trends, addressing common queries such as "How does clavulanic acid work?" and "Why is it combined with amoxicillin?".

Discovered in the 1970s from Streptomyces clavuligerus, Clavulanic acid belongs to the clavam family. Unlike traditional antibiotics, it lacks significant antibacterial activity but irreversibly inhibits β-lactamase enzymes produced by resistant bacteria. This action protects companion antibiotics from degradation, making it a vital tool against superbugs—a hot topic in global health discussions. Recent studies highlight its role in addressing AMR (antimicrobial resistance), ranked by WHO as one of the top 10 public health threats.

The molecular structure (C₈H₉NO₅) features a β-lactam ring fused to an oxazolidine ring, enabling its inhibitory function. Pharmaceutical formulations like Augmentin (amoxicillin/clavulanate potassium) dominate markets, with patents expiring leading to increased generic drug production. Analytical methods for CAS 58001-44-8 quantification include HPLC and UV-spectrophotometry, crucial for quality control in manufacturing.

Emerging applications include research into clavulanic acid derivatives for extended-spectrum β-lactamase (ESBL) inhibition. Environmental scientists also study its biodegradation to address pharmaceutical pollution concerns. With rising searches for "alternatives to clavulanic acid" and "side effects of clavulanate", researchers are exploring plant-derived β-lactamase inhibitors as potential supplements.

From a clinical perspective, Clavulanic acid combinations show efficacy against respiratory infections, UTIs, and skin infections. However, judicious use is emphasized to prevent resistance development. The compound's stability profile (hygroscopic nature) demands proper storage conditions—a frequent query among pharmacists. Ongoing trials investigate its potential in veterinary medicine and against biofilm-forming pathogens.

Future directions include nanoparticle delivery systems for enhanced bioavailability and green synthesis methods to improve production sustainability. As antibiotic stewardship gains prominence, understanding clavulanic acid's role remains essential for healthcare professionals and researchers combating the escalating antimicrobial resistance crisis.